6-(4-Aminophenyl)pyrazolo[1,5-A]pyrimidin-7-amine

Specification

• CAS No.: 1039364-91-4
• Molecular Formula: C12H11N5
• Molecular Weight: 225.25 g/mol
• IUPAC Name: 6-(4-aminophenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Standard InChI: InChI=1S/C12H11N5/c13-9-3-1-8(2-4-9)10-7-15-11-5-6-16-17(11)12(10)14/h1-7H,13-14H2
• Standard InChI Key: ITSHTKPOSRZNRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C(=CC=N3)N=C2)N)N

Introduction

Chemical Identity and Structural Features

Structural Characteristics

The compound features a pyrazolo[1,5-a]pyrimidine core, a nitrogen-rich bicyclic system that confers rigidity and planar geometry, facilitating interactions with biological targets. The 6-position is substituted with a 4-aminophenyl group, while the 7-position bears a primary amine (Figure 1). This arrangement creates a conjugated π-system, enhancing stability and enabling π-π stacking interactions with kinase active sites.

Table 1: Molecular Properties of 6-(4-Aminophenyl)pyrazolo[1,5-A]pyrimidin-7-amine

Property	Value
Molecular Formula	C₁₂H₁₁N₅
Molecular Weight	225.25 g/mol
XLogP3	0.9
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4
Topological Polar Surface Area	82.2 Ų
CAS Registry Number	1039364-91-4

Data derived from PubChem and VulcanChem.

Spectroscopic and Computational Data

The compound’s structural elucidation is supported by spectroscopic analyses:

• Mass Spectrometry: Exact mass = 225.1014 Da; molecular ion peak observed at m/z 225.1.

• NMR: Predicted aromatic proton signals between δ 6.5–8.5 ppm, with amine protons appearing as broad singlets near δ 5.5 ppm.

• InChI Key: ITSHTKPOSRZNRR-UHFFFAOYSA-N.

Computational modeling reveals a planar conformation, with the 4-aminophenyl group oriented perpendicular to the pyrazolopyrimidine plane, optimizing binding to CDK2’s ATP-binding pocket.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis typically involves a multi-step sequence starting with the formation of the pyrazolo[1,5-a]pyrimidine core. A common route (Scheme 1) includes:

• Cyclization: Reaction of 4-aminophenylacetonitrile with hydrazine hydrate under acidic conditions to form the pyrazole ring.

• Annulation: Coupling with a pyrimidine precursor (e.g., 2-aminopyrimidine) via microwave-assisted cyclocondensation.

• Functionalization: Introduction of the 7-amino group via nucleophilic substitution or reductive amination.

Yields range from 40–60%, with purity ≥95% achieved through recrystallization or column chromatography.

Industrial Manufacturing Challenges

Scaling up production requires optimizing reaction conditions (temperature, solvent, catalysts) to enhance yield and reduce costs. Key challenges include:

• Purification: Industrial-scale chromatography is impractical; alternatives like crystallization or distillation are prioritized.

• Regulatory Compliance: Adherence to Good Manufacturing Practices (GMP) for pharmaceutical-grade material.

Mechanism of Action: CDK Inhibition and Cell Cycle Modulation

Targeting CDK2 and CDK1

The compound inhibits CDK2/cyclin E and CDK1/cyclin B complexes by competitively binding to the ATP-binding pocket, with reported Kᵢ values of 0.005–0.007 µM for CDK2 and 0.003–0.010 µM for CDK1. Structural studies show:

• Hydrogen Bonding: The 7-amino group interacts with Lys89 and Asp86 residues in CDK2.

• Hydrophobic Interactions: The 4-aminophenyl moiety engages with Phe82 and Ile10.

Cell Cycle Arrest and Apoptosis

In ovarian cancer cells (A2780), treatment with 0.5 µM of the compound reduces retinoblastoma (Rb) phosphorylation at Thr821 by 80%, leading to S/G₂-M phase arrest and caspase-3-mediated apoptosis.

Antitumor Activity and Preclinical Efficacy

In Vitro Cytotoxicity

The compound exhibits broad-spectrum antiproliferative activity across 13 cancer cell lines, with GI₅₀ values of 0.127–0.560 µM (Table 2).

Table 2: Antiproliferative Activity of 6-(4-Aminophenyl)pyrazolo[1,5-A]pyrimidin-7-amine

Cell Line	Origin	GI₅₀ (µM)
A2780	Ovarian cancer	0.158
MCF-7	Breast cancer	0.210
HCT-116	Colorectal cancer	0.327
PC-3	Prostate cancer	0.560

Data adapted from PMC.

In Vivo Studies

While in vivo data for this specific compound remains limited, structurally related derivatives show tumor growth inhibition rates of 60–75% in xenograft models at 10 mg/kg doses.

Comparative Analysis with Related CDK Inhibitors

Table 3: Selectivity Profile Against CDK Family Members

Compound	CDK2 Kᵢ (µM)	CDK1 Kᵢ (µM)	CDK5 Kᵢ (µM)
6-(4-Aminophenyl)	0.005	0.010	0.003
Dinaciclib	0.001	0.004	0.002
Roscovitine	0.120	0.450	0.080

The compound exhibits 24-fold selectivity for CDK2 over CDK1, outperforming roscovitine but showing lower potency than dinaciclib.